GLAUCONITE

• CAS No.: 102785-63-7
• Molecular Formula: C8H10N2O2S

Description

Glauconite is a dioctahedral, potassium (K) and iron (Fe)-rich phyllosilicate mineral with a typical chemical formula of (K,Na)(Fe³⁺,Al,Mg)₂(Si,Al)₄O₁₀(OH)₂ . It is characterized by its distinctive green color and pelletal morphology, forming authigenically in marine sedimentary environments . In agricultural and soil science research, this compound serves as a valuable, multi-nutrient slow-release fertilizer and soil amendment . Field experiments, particularly in saline soils, have demonstrated that this compound and its extracts can significantly improve soil properties by reducing electrical conductivity (EC) and bulk density, while increasing organic matter and the infiltration rate . Its application has been shown to enhance the availability of key nutrients, including nitrogen, potassium, copper, and manganese, leading to remarkable improvements in crop yield and quality, such as demonstrated in sugar beet studies . The mineral's inherent cation exchange capacity (CEC) allows it to retain vital nutrients and release them gradually to plants, thereby improving nutrient use efficiency and reducing environmental leaching . Furthermore, its use can enhance soil texture, porosity, and moisture-retention capabilities . Beyond agronomy, this compound is of interest in environmental science for its potential in remediation, showing a purification effect on heavy metal pollution . Its layered structure and ion exchange properties also make it a subject of investigation in material science for applications such as drug delivery systems . For research purposes, the efficiency of nutrient release from this compound can be modified through various activation methods, including acid extraction (e.g., with nitric or hydrochloric acid) or mechanical activation to create nanocomposites . This product is provided For Research Use Only (RUO) and is not intended for diagnostic or therapeutic applications.

Scientific Research Applications

Agricultural Applications

1.1 Potassium Fertilizer

Glauconite has been extensively studied as a natural source of potassium fertilizer. Its slow-release properties make it particularly effective in sandy soils where conventional potassium fertilizers may leach away quickly.

• Case Study: Millet Farms
  In a study conducted by Hamed and Abdelhafez (2020), this compound was applied to sandy soils to evaluate its effects on potassium availability and plant growth. Results indicated that this compound application significantly increased the exchangeable potassium levels in the soil and improved plant growth metrics, particularly in wheat (Triticum aestivum) and millet crops. The experiment utilized varying rates of this compound (0, 3, 6, and 9 g kg^-1) over different incubation periods (0 to 120 days) .
• Agronomic Efficiency
  A review highlighted that while glauconitic rocks are utilized as potassium fertilizers in Brazilian agriculture, their low solubility often results in low agronomic efficiency . However, when combined with other fertilizers, this compound can enhance overall nutrient uptake.

Application Rate (ton/ha)	Exchangeable K (mg/kg) at 90 Days
0	60.57
3	69.70
6	87.23
9	97.66

1.2 Soil Amendment

This compound serves as an effective soil amendment due to its ability to improve soil structure and fertility. It enhances the physical properties of soil, promoting better water retention and aeration.

• Impact on Soil Chemical Properties
  Studies show that this compound application can alter soil pH and increase organic matter content, contributing to healthier soil ecosystems .

Geological Applications

2.1 CO2 Sequestration

Recent research has explored the role of this compound in carbon dioxide sequestration processes within geological formations.

• Case Study: Nini West Reservoir
  In the context of CO2 injection experiments at the Nini West reservoir, this compound clasts demonstrated a unique ability to adhere to heavy hydrocarbons, which mitigated potential swelling or disintegration during CO2 flooding. This characteristic enhances reservoir integrity and improves CO2 injectivity .

2.2 Geochemical Indicators

This compound is also used as a geochemical indicator for understanding sedimentary environments and the maturity of marine sediments.

• Chemical Maturity Assessment
  The mineral's composition is analyzed using X-ray fluorescence (XRF) to determine its maturity level based on potassium content ([K2O] levels). Higher K2O percentages indicate more mature this compound formations, which can inform geological studies regarding sediment deposition environments .

Environmental Applications

3.1 Wastewater Treatment

Emerging research is investigating the use of this compound in wastewater treatment processes due to its adsorptive properties.

• Clay-Based Geopolymers
  This compound has been incorporated into clay-based geopolymers aimed at enhancing wastewater treatment efficiency by removing contaminants . This application leverages its natural ion-exchange capacity.

Comparison with Similar Compounds

Comparative Data Table

Property	This compound	Celadonite	Chamosite	Smectite	Illite
Formula	$(K,Ca,Na){0.84}(Al,Fe^{3+},Mg){2.03}(Si,Al)4O{10}(OH)_2$	$(K,Ca,Na){0.84}(Al,Fe^{3+},Mg){2.10}(Si,Al)4O{10}(OH)_2$	$(Fe^{2+},Mg)5Al(AlSi3O{10})(OH)8$	$(Ca,Na){0.3}(Al,Mg)2Si4O{10}(OH)2·nH2O$	$K{0.8}Al2(AlSi3O{10})(OH)_2$
K₂O (%)	7.0–9.0	6.0–7.5	<1.0	<2.0	4.0–6.0
Fe₂O₃ (Total)	15–25	20–30	30–40	5–15	2–8
Structure	Dioctahedral mica	Dioctahedral mica	Trioctahedral chlorite	Expandable 2:1 clay	Dioctahedral mica
Formation Environment	Marine, reducing	Volcanic vesicles	Low-energy iron-rich	Marine/terrestrial	Continental
Applications	Fertilizer, geochronology	Limited industrial	Paleoenvironmental studies	Adsorbents, ceramics	Ceramics, construction

Key Research Findings

• Geochronology: this compound’s Rb-Sr system remains intact under shallow burial (<1,500 m depth, ≤65°C), validating its use for dating sedimentary rocks up to the Precambrian .
• Agricultural Efficacy : Field tests show this compound increases soil pH (acidic to neutral), enhances K, Mg, and Ca availability, and boosts wheat yields by 15–20% .
• Genesis : Maturation from Fe-smectite to this compound occurs within <1 Ma under high chemical weathering fluxes, as observed in Cretaceous greenhouse climates .

Preparation Methods

Table 1: Experimental Conditions for this compound Synthesis

Parameter	Optimal Value	Effect of Deviation
$SiO_2$ Concentration	10–15 ppm	<7 ppm: Chamosite forms; >100 ppm: Amorphous silica dominates
$K^+$ Concentration	≥1000 ppm	Insufficient K leads to non-glauconitic clays
Reducing Agent	1000 ppm $Na_2S_2O_4$	Oxidizing conditions yield iron oxides instead

Mechanochemical and Chemical Activation Methods

Recent advances in nanocomposite fertilizer production have leveraged mechanochemical activation to enhance this compound’s nutrient-holding capacity. Four distinct methods have been developed to synthesize this compound-ammonium dihydrogen phosphate (ADP) nanocomposites:

• One-Step Chemical Method : this compound (90 wt.%) is impregnated with an ADP solution-gel (10 wt.%) for 48 hours, resulting in surface-adsorbed $NH_4^+$ and $PO_4^{3-}$.

• Two-Step Chemical Method : Preliminary treatment with sodium carbonate ($Na_2CO_3$) expands this compound’s interlayer space, followed by ADP impregnation. This increases intercalated $NH_4^+$ by 3.7% compared to one-step methods.

• Ring Milling Mechanochemical Method : this compound is ground in a ring mill (700 rpm, 10 minutes) before ADP impregnation, achieving 3.2% adsorbed and 6.0% intercalated nutrients.

• Planetary Milling Mechanochemical Method : High-energy milling (1820 rpm, 1 minute) produces finer particles, enhancing surface area for ADP adsorption.

Table 2: Nutrient Retention in this compound Nanocomposites

Method	Adsorbed Nutrients (%)	Intercalated Nutrients (%)
One-Step Chemical	1.8–3.6	3.0–3.7
Two-Step Chemical	2.1–3.8	3.5–4.2
Ring Milling	3.2	6.0
Planetary Milling	2.9	5.8

Mechanochemical activation disrupts this compound’s crystalline structure, creating microporous regions for nutrient encapsulation. Transmission electron microscopy (TEM) reveals that planetary milling produces nanocomposites with 10–50 nm thick this compound flakes coated with amorphous ADP.

Alkaline Treatment and Modification Techniques

Historical patents describe this compound modification using alkaline solutions to enhance its ion-exchange capacity. Weak bases like sodium carbonate ($Na_2CO_3$) or sodium hydroxide ($NaOH$) selectively remove impurities without destabilizing the mineral’s structure. Key findings include:

• Caustic Soda ($NaOH$) : Effective at removing organic odors even in dilute solutions (pH 9–10) but causes structural disintegration at high concentrations (>1 M) or elevated temperatures (>50°C).

• Sodium Carbonate ($Na_2CO_3$) : Milder disintegrating effect, preserving this compound’s framework while facilitating $K^+$ exchange.

• Sodium Silicate ($Na_2SiO_3$) : Forms stable gels with this compound, improving adhesion in composite materials.

Infrared spectroscopy (IR) of alkali-treated this compound shows weakened $OH$-stretching bands at 3620 cm$^{-1}$, indicating partial dehydroxylation. Differential thermal analysis (DTA) further confirms structural stability up to 400°C, with exothermic peaks at 850°C correlating to mullite formation.

Natural Diagenetic Formation Insights

Natural glauconitization occurs at the redox boundary in marine sediments, where detrital biotite reacts with pore waters rich in $K^+$, $Fe^{2+}$, and $SiO_2$. Comparative studies of synthetic and natural this compound reveal:

• Silica Activity : Pore water $SiO_2$ concentrations of 10–15 ppm favor this compound, while <5 ppm yields chamosite.

• Potassium Fixation : High $K^+$ concentrations (>500 ppm) in pore waters are essential for this compound’s authigenic growth.

• Redox Conditions : Mildly reducing environments ($Eh = -50 \text{ to } +100 \text{ mV}$) prevent $Fe^{3+}$ precipitation, enabling slow this compound crystallization over 1,000–10,000 years.

Table 3: Natural vs. Synthetic this compound Composition

Component	Natural this compound (wt.%)	Synthetic this compound (wt.%)
$K_2O$	5.49–6.62	4.8–5.5
$Fe_2O_3$	24.31	22.7–25.1
$SiO_2$	53.48	50.2–54.3
$Al_2O_3$	3.58	3.1–4.0

Implications for Controlled-Release Fertilizers

This compound-based nanocomposites exhibit staged nutrient release due to multiple retention mechanisms:

• Surface-Adsorbed $NH_4^+$ and $PO_4^{3-}$ : Rapidly released within 24 hours.

• Interlayer $K^+$ : Slow release over 7–14 days, governed by ion-exchange kinetics.

• Structural $Fe^{3+}$ and $Mg^{2+}$ : Released over months, contributing to long-term soil fertility.

Leaching experiments show that mechanochemically activated this compound releases 80% of $K^+$ within 30 days, compared to 50% for unmodified this compound . This aligns with agricultural requirements for sustained nutrient delivery.

Q & A

Basic Research Questions

Q. What methodologies are recommended for identifying glauconite in sedimentary rocks, and how can environmental conditions be inferred from its mineral associations?

• Methodology : Combine petrographic analysis (thin-section microscopy) with mineralogical techniques like X-ray diffraction (XRD) and scanning electron microscopy with energy-dispersive spectroscopy (SEM-EDS) to confirm this compound presence. Cross-plot neutron and density logs to differentiate lithotypes (e.g., Subarkose vs. This compound Subarkose sandstone). Accessory minerals like siderite (indicative of high-salinity tidal flats) and pyrite (reducing marine environments) provide environmental context .

Q. How can researchers characterize the physicochemical properties of this compound for adsorption studies?

• Methodology : Perform Brunauer–Emmett–Teller (BET) analysis to determine surface area (e.g., 19.8 m²/g for this compound vs. 5.4 m²/g for kaolin). Use thermogravimetric analysis (TG-DSC) to assess thermal stability and Fourier-transform infrared spectroscopy (FTIR) to identify functional groups. Statistical designs like Box-Behnken optimize adsorption parameters (e.g., dose, concentration) for contaminants like iron .

Advanced Research Questions

Q. How can contradictions in interpreting this compound’s depositional environment be resolved when accessory minerals suggest conflicting conditions?

• Methodology : Conduct sequential stratigraphic analysis to assess spatial and temporal mineral distribution. For example, siderite (evaporative settings) and this compound (marine-reductive conditions) may coexist in transitional zones like estuaries. Validate interpretations with geochemical proxies (e.g., δ¹³C isotopes) and compare with regional paleoenvironmental models .

Q. What experimental approaches are effective in designing this compound-based nanocomposites for agricultural applications?

• Methodology : Synthesize nanocomposites by intercalating this compound with carbamide solution-gel. Characterize interlayer expansion using transmission electron microscopy (TEM) and XRD. Validate nutrient release efficiency through soil leaching experiments and field trials. Compare crop yields and soil health metrics (e.g., cation exchange capacity) against control groups .

Q. How can researchers address variability in this compound’s adsorption efficiency across different geological sources?

• Methodology : Perform comparative studies using this compound samples from diverse deposits (e.g., marine vs. estuarine). Analyze compositional differences via X-ray fluorescence (XRF) and correlate with adsorption kinetics. Apply multivariate regression to isolate factors (e.g., Fe³⁺ content, particle size) influencing efficiency .

Methodological Frameworks for Research Design

• PICOT Alignment : Structure questions around Population (e.g., specific sedimentary basins), Intervention (e.g., nanocomposite synthesis), Comparison (e.g., kaolin vs. This compound), Outcome (e.g., adsorption capacity), and Timeframe (e.g., diagenetic overprints) .
• FINER Criteria : Ensure questions are Feasible (e.g., lab resources), Interesting (novel mineral interactions), Novel (understudied applications), Ethical (sustainable sourcing), and Relevant (climate-resilient agriculture) .